Cas no 2137741-33-2 (Methanone, [4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]cyclopropyl-)
Methanone, [4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]cyclopropyl- Chemical and Physical Properties
Names and Identifiers
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- Methanone, [4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]cyclopropyl-
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- Inchi: 1S/C13H24N2O/c1-13(2,9-14)11-5-7-15(8-6-11)12(16)10-3-4-10/h10-11H,3-9,14H2,1-2H3
- InChI Key: RUTRSXPRVBCYAN-UHFFFAOYSA-N
- SMILES: C(N1CCC(C(C)(C)CN)CC1)(C1CC1)=O
Methanone, [4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]cyclopropyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-376953-0.05g |
2-(1-cyclopropanecarbonylpiperidin-4-yl)-2-methylpropan-1-amine |
2137741-33-2 | 0.05g |
$888.0 | 2023-05-26 | ||
| Enamine | EN300-376953-0.1g |
2-(1-cyclopropanecarbonylpiperidin-4-yl)-2-methylpropan-1-amine |
2137741-33-2 | 0.1g |
$930.0 | 2023-05-26 | ||
| Enamine | EN300-376953-0.25g |
2-(1-cyclopropanecarbonylpiperidin-4-yl)-2-methylpropan-1-amine |
2137741-33-2 | 0.25g |
$972.0 | 2023-05-26 | ||
| Enamine | EN300-376953-0.5g |
2-(1-cyclopropanecarbonylpiperidin-4-yl)-2-methylpropan-1-amine |
2137741-33-2 | 0.5g |
$1014.0 | 2023-05-26 | ||
| Enamine | EN300-376953-1.0g |
2-(1-cyclopropanecarbonylpiperidin-4-yl)-2-methylpropan-1-amine |
2137741-33-2 | 1g |
$1057.0 | 2023-05-26 | ||
| Enamine | EN300-376953-2.5g |
2-(1-cyclopropanecarbonylpiperidin-4-yl)-2-methylpropan-1-amine |
2137741-33-2 | 2.5g |
$2071.0 | 2023-05-26 | ||
| Enamine | EN300-376953-5.0g |
2-(1-cyclopropanecarbonylpiperidin-4-yl)-2-methylpropan-1-amine |
2137741-33-2 | 5g |
$3065.0 | 2023-05-26 | ||
| Enamine | EN300-376953-10.0g |
2-(1-cyclopropanecarbonylpiperidin-4-yl)-2-methylpropan-1-amine |
2137741-33-2 | 10g |
$4545.0 | 2023-05-26 |
Methanone, [4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]cyclopropyl- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on Methanone, [4-(2-amino-1,1-dimethylethyl)-1-piperidinyl]cyclopropyl-
Introduction to Methanone, [4-(2-amino-1,1-dimethylethyl)-1-piperidinyl)cyclopropyl-
Methanone, specifically the compound with the CAS number 2137741-33-2, is a highly intriguing molecule in the realm of chemical and pharmaceutical research. This compound, featuring a complex structural framework, has garnered significant attention due to its potential applications in various therapeutic areas. The unique combination of functional groups, including a cyclopropyl ring and a piperidinyl moiety, makes it a subject of intense study for its pharmacological properties.
The structural composition of Methanone, [4-(2-amino-1,1-dimethylethyl)-1-piperidinyl)cyclopropyl- is characterized by its intricate arrangement of atoms. The presence of the cyclopropyl group introduces rigidity to the molecule, which can influence its interactions with biological targets. Additionally, the piperidinyl group is known for its role in enhancing binding affinity and selectivity in drug design. These features make the compound a promising candidate for further exploration in medicinal chemistry.
In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage unique structural motifs. The compound with CAS number 2137741-33-2 exemplifies this trend, as it combines several pharmacophoric elements that are known to enhance drug-like properties. Specifically, the amino group and the dimethyl branched structure contribute to the compound's solubility and metabolic stability, which are critical factors in drug development.
One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research indicates that molecules with similar structural features may exhibit potent activity against various diseases. For instance, studies have suggested that compounds containing a cyclopropyl ring can interact with biological targets in ways that traditional drugs may not. This unique interaction profile could lead to the development of more effective treatments with fewer side effects.
The piperidinyl moiety in Methanone, [4-(2-amino-1,1-dimethylethyl)-1-piperidinyl)cyclopropyl- further enhances its therapeutic potential. Piperidine derivatives are well-documented for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier efficiently. This property makes them particularly valuable in the development of treatments for neurological disorders. The combination of these features suggests that this compound could be a versatile tool in drug discovery.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging these tools, scientists have been able to identify promising candidates for further experimental validation. In the case of Methanone, [4-(2-amino-1,1-dimethylethyl)-1-piperidinyl)cyclopropyl-, computational studies have hinted at its potential as an inhibitor of certain enzymes implicated in diseases such as cancer and inflammation.
The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired structure. Each step must be meticulously controlled to ensure high yield and purity, which are essential for subsequent biological testing. The synthetic route also highlights the compound's complexity and underscores the expertise required to produce it on a scalable basis.
In conclusion, Methanone with CAS number 2137741-33-2 is a structurally fascinating molecule with immense potential in pharmaceutical applications. Its unique combination of functional groups and favorable physicochemical properties make it an attractive candidate for further research. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug development.
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